Cas no 1806853-95-1 (4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806853-95-1
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4806653
• Update Time: 2025-06-08

4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H9F2N3O/c10-9(11)7-1-5(2-12)6(4-15)8(3-13)14-7/h1,9,15H,2,4,12H2
• InChI Key： GCKISTUTEGQRAV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(CO)=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: -0.5
• Topological Polar Surface Area: 82.9

Additional information on 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol

4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol (CAS No. 1806853-95-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which serves as a versatile scaffold for functionalization. The presence of an aminomethyl group, a cyano group, and a difluoromethyl group at specific positions on the pyridine ring confers it with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The compound's ability to form hydrogen bonds and its electron-withdrawing properties make it an attractive candidate for modulating protein-protein interactions. Researchers have also explored its potential as a building block for constructing more complex molecules with enhanced bioavailability and selectivity.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions, enabling the scalable production of 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol. This has opened up new avenues for its application in both academic research and industrial settings.

From an environmental perspective, the compound's stability and biodegradability are critical factors under current regulatory scrutiny. Preliminary studies suggest that 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol exhibits moderate persistence in aquatic environments, which necessitates further investigation into its ecological impact. This information is particularly relevant for industries involved in the synthesis and application of such compounds.

The versatility of 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol extends to its application in materials science, where it has been utilized as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored mechanical and thermal properties. These advancements underscore the compound's role as a key intermediate in modern material synthesis.

In conclusion, 4-(Aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-methanol (CAS No. 1806853-95-1) represents a promising molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior, environmental impact, and potential uses, solidifying its position as an important compound in contemporary science and industry.